Cas no 417721-69-8 (4-Chloro-3-iodopyridin-2-amine)

• Product Name: 4-Chloro-3-iodopyridin-2-amine
• CAS No: 417721-69-8
• MF: C₅H₄ClIN₂
• MW: 254.45613193512
• MDL: MFCD08741521
• CID: 830430
• PubChem ID: 329771469
• Update Time: 2025-06-30

4-Chloro-3-iodopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-iodopyridin-2-amine
• 4-Chloro-3-iodopyridin-2-ylamine
• 2-Amino-4-chloro-3-iodopyridine
• 4-CHLORO-3-IODO-PYRIDIN-2-YLAMINE
• 4-CHLORO-3-IODO-2-PYRIDINAMINE
• PubChem14998
• KSC585E3H
• BWMULFKDCVPGNF-UHFFFAOYSA-N
• 4-Chloro-3-iodo-2-pyridineamine
• RP14459
• FCH1390077
• AM86172
• PB16074
• SY065138
• OR303756
• BR-6
• AX8025941
• ST

• MDL： MFCD08741521
• Inchi： 1S/C5H4ClIN2/c6-3-1-2-9-5(8)4(3)7/h1-2H,(H2,8,9)
• InChI Key： BWMULFKDCVPGNF-UHFFFAOYSA-N
• SMILES： IC1=C(C=CN=C1N)Cl

Computed Properties

• Exact Mass: 253.91100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Topological Polar Surface Area: 38.9

Experimental Properties

• Melting Point: 111-113℃
• Boiling Point: 319.8℃ at 760 mmHg
• PSA: 38.91000
• LogP: 2.50300
• Sensitiveness: Light Sensitive

4-Chloro-3-iodopyridin-2-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Chloro-3-iodopyridin-2-amine

Research Briefing on 4-Chloro-3-iodopyridin-2-amine (CAS: 417721-69-8) in Chemical Biology and Pharmaceutical Applications

4-Chloro-3-iodopyridin-2-amine (CAS: 417721-69-8) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its potential in the development of novel anticancer agents, antimicrobial compounds, and central nervous system (CNS) drugs.

One of the most notable applications of 4-Chloro-3-iodopyridin-2-amine is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized this compound to develop selective inhibitors for kinases such as JAK2, EGFR, and BTK, which are implicated in various malignancies. The presence of both chlorine and iodine substituents on the pyridine ring allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

In addition to its utility in kinase inhibitor development, 4-Chloro-3-iodopyridin-2-amine has been employed in the design of antimicrobial agents. Recent studies have demonstrated its efficacy as a scaffold for compounds targeting bacterial and fungal pathogens. For instance, derivatives of this compound have shown promising activity against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans, highlighting its potential in addressing the growing challenge of antimicrobial resistance.

The synthetic versatility of 4-Chloro-3-iodopyridin-2-amine is further underscored by its use in the development of CNS-targeted therapeutics. Researchers have explored its incorporation into molecules designed to modulate neurotransmitter systems, such as those involving dopamine and serotonin receptors. These efforts have yielded compounds with potential applications in treating neurological disorders, including Parkinson's disease and depression.

Recent advancements in synthetic methodologies have also improved the accessibility of 4-Chloro-3-iodopyridin-2-amine. Novel catalytic systems and green chemistry approaches have been developed to enhance the efficiency and sustainability of its production. These innovations are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, 4-Chloro-3-iodopyridin-2-amine (CAS: 417721-69-8) represents a valuable building block in chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibition to antimicrobial and CNS drug development, underscore its importance in modern drug discovery. Continued exploration of its synthetic potential and biological activities is likely to yield further breakthroughs in the coming years.